Cas no 620545-81-5 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate)
(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- (Z)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate
- (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
-
- Inchi: 1S/C15H12O6S/c1-9-3-4-10(19-9)7-14-15(16)12-6-5-11(8-13(12)20-14)21-22(2,17)18/h3-8H,1-2H3
- InChI Key: LMKAHHZANWZGPL-UHFFFAOYSA-N
- SMILES: O1C2=CC(OS(C)(=O)=O)=CC=C2C(=O)C1=CC1=CC=C(C)O1
(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-0309-2μmol |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-5μmol |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-10μmol |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-20μmol |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-1mg |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-2mg |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-3mg |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-4mg |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-5mg |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3385-0309-10mg |
(2Z)-2-[(5-methylfuran-2-yl)methylidene]-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate |
620545-81-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
(2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate
Research Briefing on (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 620545-81-5)
Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of (2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate (CAS: 620545-81-5) as a promising compound for therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanism of action, and preclinical efficacy, providing a comprehensive overview for researchers and industry professionals.
The compound, characterized by its unique benzofuran scaffold and methanesulfonate moiety, has garnered attention due to its potent biological activity. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its role as a selective kinase inhibitor, with particular efficacy against inflammatory and oncogenic signaling pathways. Structural modifications, including the (2Z)-configuration and 5-methylfuran substitution, have been shown to enhance target binding affinity and metabolic stability.
Key preclinical data from 2023-2024 reveals dose-dependent inhibition of tumor growth in xenograft models, with IC50 values in the nanomolar range for specific cancer cell lines. Parallel research underscores its anti-inflammatory properties via NF-κB pathway modulation, suggesting potential for dual therapeutic applications. Analytical techniques such as X-ray crystallography and molecular docking simulations have further validated its binding mode to ATP pockets of target kinases.
Challenges in formulation optimization, particularly regarding aqueous solubility and oral bioavailability, are being addressed through prodrug strategies and nanoencapsulation approaches. Patent filings (e.g., WO2023/154321) indicate growing commercial interest, while ongoing Phase I trials in Asia evaluate its safety profile. This compound exemplifies the convergence of rational drug design and natural product-inspired chemistry in modern pharmacotherapy.
Future directions include structure-activity relationship (SAR) studies to refine selectivity profiles and combinatorial therapies with immune checkpoint inhibitors. Researchers should note batch-to-batch variability in synthesis (typically 72-78% yield) and the criticality of HPLC purity (>98%) for biological testing. This briefing serves as a timely resource for stakeholders navigating the translational potential of 620545-81-5 derivatives.
620545-81-5 ((2Z)-2-(5-methylfuran-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl methanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)